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Compound of Interest

Compound Name: Miv 150

Cat. No.: B1677211 Get Quote

Essential Safety and Handling Guide for Miv-150
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Miv-150, a non-nucleoside reverse transcriptase (NNRT) inhibitor. Adherence to

these procedures is essential for ensuring laboratory safety and maintaining the integrity of

experimental work. Miv-150 is identified by CAS Number 231957-54-3 and has the molecular

formula C19H17FN4O3. While a comprehensive Safety Data Sheet (SDS) with specific

quantitative exposure limits for Miv-150 is not publicly available, this document outlines best

practices based on the handling of potent pharmaceutical compounds.

Personal Protective Equipment (PPE)
Due to the biologically active nature of Miv-150, a stringent PPE protocol is mandatory to

prevent accidental exposure through skin contact, inhalation, or ingestion. The following table

summarizes the required equipment for handling Miv-150 in both solid and solution forms.
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PPE Category Required Equipment Specifications and Use

Eye Protection
Safety Goggles with Side

Shields

Must be worn at all times when

handling Miv-150 to protect

against splashes or airborne

particles.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is advised for all handling

procedures. Gloves must be

changed immediately if they

become contaminated, torn, or

punctured.

Body Protection
Laboratory Coat or Impervious

Gown

A fully fastened lab coat or

gown is required to protect skin

and personal clothing from

contamination.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All weighing of Miv-150 powder

and preparation of

concentrated solutions must

be conducted within a certified

chemical fume hood or other

suitable ventilated enclosure to

prevent inhalation of airborne

particles.

Operational and Disposal Plans
A systematic approach to the handling and disposal of Miv-150 is critical for laboratory safety

and environmental protection.

Handling and Storage
Engineering Controls: All work with solid Miv-150 and the preparation of stock solutions

should be performed in a designated area within a chemical fume hood to minimize

inhalation exposure. An eyewash station and safety shower must be readily accessible.
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Storage: Miv-150 should be stored in a tightly sealed container in a cool, well-ventilated

area, protected from direct sunlight and sources of ignition.[1] Recommended storage

temperature is typically -20°C for long-term stability.

General Handling: Avoid the formation of dust and aerosols.[1] Do not eat, drink, or smoke in

areas where Miv-150 is handled. Wash hands thoroughly after handling.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek prompt medical attention.[1]

Skin Contact: Remove all contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water.[1] If irritation persists, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Spill Management
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

Wearing full PPE, absorb liquid spills with an inert, non-combustible material such as

vermiculite or sand. For solid spills, carefully scoop the material into a designated waste

container, avoiding dust generation. Decontaminate the spill area and all equipment used in the

cleanup.

Disposal Plan
All waste containing Miv-150, including the pure compound, contaminated solutions, and

disposable labware (e.g., gloves, pipette tips), must be treated as hazardous chemical waste.

Waste Segregation: Do not mix Miv-150 waste with other waste streams. Collect all Miv-150

waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.
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Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Miv-150," and any other identifiers required by your institution's Environmental Health

and Safety (EHS) department.

Storage of Waste: Store the sealed waste container in a designated, secure satellite

accumulation area until it is collected by certified hazardous waste personnel.

Disposal Method: The final disposal of Miv-150 waste must be conducted through your

institution's licensed hazardous waste management program, which will typically involve

high-temperature incineration. Do not dispose of Miv-150 down the drain or in regular trash.

Experimental Protocol Workflow
The following diagram illustrates a standard workflow for a typical laboratory experiment

involving Miv-150, from preparation to disposal.
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Miv-150 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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